Cas no 898753-47-4 ( )

• Product Name: &nbsp
• CAS No: 898753-47-4
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 993941
• PubChem ID: 24727411
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-cyanophenyl)-5-oxopentanoate
• ETHYL-5-(3-CYANOPHENYL)-5-OXOVALERATE
• AKOS016023110
• DTXSID80645635
• MFCD01320298
• 898753-47-4
•  

• MDL： MFCD01320298
• Inchi： 1S/C14H15NO3/c1-2-18-14(17)8-4-7-13(16)12-6-3-5-11(9-12)10-15/h3,5-6,9H,2,4,7-8H2,1H3
• InChI Key： AMBOXCSSYZUWSR-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C1C=CC=C(C#N)C=1)=O)=O

Computed Properties

• Exact Mass: 245.10500
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16000
• LogP: 2.47438